10-(4-fluorobenzoyl)-11-(2-furyl)-3-methyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• Molecular Formula: C25H21FN2O3
• Molecular Weight: 416.4 g/mol
• IUPAC Name: 5-(4-fluorobenzoyl)-6-(furan-2-yl)-9-methyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C25H21FN2O3/c1-15-13-19-23(21(29)14-15)24(22-7-4-12-31-22)28(20-6-3-2-5-18(20)27-19)25(30)16-8-10-17(26)11-9-16/h2-12,15,24,27H,13-14H2,1H3
• InChI Key: DAVGTTCBPUSWRB-UHFFFAOYSA-N
• SMILES: CC1CC2=C(C(N(C3=CC=CC=C3N2)C(=O)C4=CC=C(C=C4)F)C5=CC=CO5)C(=O)C1

Description

10-(4-fluorobenzoyl)-11-(2-furyl)-3-methyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of 10-(4-fluorobenzoyl)-11-(2-furyl)-3-methyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is not fully understood. However, it is believed to act as an antagonist at the 5-HT2A receptor and a partial agonist at the D2 receptor. These actions are thought to contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various neurotransmitter systems in the brain, including serotonin, dopamine, and glutamate. Additionally, it has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One advantage of using 10-(4-fluorobenzoyl)-11-(2-furyl)-3-methyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one in lab experiments is its potential as a multi-target therapeutic agent. Additionally, it has been shown to have low toxicity levels in animal studies. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 10-(4-fluorobenzoyl)-11-(2-furyl)-3-methyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one. One direction is to further investigate its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease. Additionally, more research is needed to fully understand its mechanism of action and potential therapeutic effects. Finally, there is potential for the development of analogs of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 10-(4-fluorobenzoyl)-11-(2-furyl)-3-methyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one involves the reaction of 4-fluorobenzoyl chloride with 2-furylacetic acid, followed by the addition of methylamine and subsequent reduction with sodium borohydride. The final product is obtained after purification and isolation.

Scientific Research Applications

10-(4-fluorobenzoyl)-11-(2-furyl)-3-methyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has shown promising results in various scientific research studies. It has been studied for its potential as an antidepressant, anxiolytic, and antipsychotic agent. Additionally, it has been investigated for its potential to treat neurodegenerative disorders such as Alzheimer's disease.